3-isopentyl-2-(((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-(3-methylbutyl)-2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C23H24N4O2S/c1-15(2)12-13-27-22(28)18-6-4-5-7-19(18)24-23(27)30-14-20-25-21(26-29-20)17-10-8-16(3)9-11-17/h4-11,15H,12-14H2,1-3H3
• InChI Key: ZFPKOOIGWKSOBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC=CC=C4C(=O)N3CCC(C)C
• Molecular Formula: C23H24N4O2S
• Molecular Weight: 420.5 g/mol

Description

3-isopentyl-2-(((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C23H24N4O2S and its molecular weight is 420.53. The purity is usually 95%.
BenchChem offers high-quality 3-isopentyl-2-(((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-isopentyl-2-(((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Properties

Quinazolinone derivatives have demonstrated promising antimicrobial properties. Buha et al. (2012) synthesized a series of substituted quinazolines showing broad-spectrum activity against various microorganisms. Compounds displayed minimum inhibitory concentrations (MICs) between 6.25 and 100 μg/mL, with one compound notably active against all tested species. This study suggests the potential of quinazolinone derivatives in antimicrobial applications (Buha et al., 2012).

Anti-Tubercular Agents

Nagaladinne et al. (2020) reported quinazolin-4-ones connected to 1,3-thiazole with significant antibacterial activity. Especially notable was their activity against Mycobacterium tuberculosis, with some derivatives showing better performance than the reference drug Isoniazide. This highlights the compound's potential as an anti-tubercular agent (Nagaladinne et al., 2020).

Corrosion Inhibition

Errahmany et al. (2020) explored quinazolinone derivatives as corrosion inhibitors for mild steel in acidic medium. These compounds showed high inhibition efficiencies, with effectiveness increasing at higher concentrations. This application is important for industrial settings where metal corrosion is a concern (Errahmany et al., 2020).

Anti-Inflammatory Properties

Kumar and Rajput (2009) synthesized newer quinazolin-4-one derivatives demonstrating varying degrees of anti-inflammatory activity. Their findings suggest that these compounds could have therapeutic applications in treating inflammation (Kumar and Rajput, 2009).

Anticancer Activity

Bolakatti et al. (2020) evaluated novel quinazolinone hybrids for cytotoxicity against cancer cells. Their study showed significant anticancer activity in some compounds, suggesting their potential in cancer treatment (Bolakatti et al., 2020).